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Compound of Interest

Compound Name:
(S)-2-aminopropanamide

hydrochloride

Cat. No.: B555106 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and

recommended storage conditions for L-alaninamide hydrochloride. The information is curated

for researchers, scientists, and professionals in drug development who utilize this compound in

their work. This guide synthesizes available data on its physicochemical properties, outlines

best practices for handling and storage, and presents representative experimental protocols for

stability assessment.

Physicochemical Properties and Stability Profile
L-alaninamide hydrochloride is the hydrochloride salt of L-alaninamide, an amino acid

derivative. It is a white to off-white crystalline powder.[1][2] Key physicochemical properties are

summarized in the table below.
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Property Value References

Molecular Formula C₃H₈N₂O·HCl [3]

Molecular Weight 124.57 g/mol [3]

Melting Point 212-217 °C (decomposes) [2][3]

Solubility

Soluble in water and alcohols

(e.g., ethanol). Poorly soluble

in non-polar organic solvents

like ether and n-butanol.

[1][2][4]

Appearance
White to off-white crystalline

powder
[1][2]

pH (in solution) Approximately 4.5 [2]

L-alaninamide hydrochloride is known to be a hygroscopic compound, meaning it readily

absorbs moisture from the atmosphere.[2] This characteristic is a critical factor in its stability

and dictates stringent storage and handling requirements. While generally considered stable

under normal temperature and humidity, its susceptibility to moisture necessitates storage in a

dry environment.[2]

Recommended Storage and Handling
To maintain the integrity and purity of L-alaninamide hydrochloride, the following storage and

handling guidelines are recommended:
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Condition Recommendation Rationale References

Temperature 10°C - 25°C
To prevent thermal

degradation.
[5]

Atmosphere
Store under an inert

gas (e.g., Nitrogen).

To protect from

atmospheric moisture

and oxygen,

minimizing hydrolytic

and oxidative

degradation.

[5]

Container
Keep in a tightly

sealed container.

To prevent moisture

absorption due to its

hygroscopic nature.

[2]

Environment
Store in a dry, well-

ventilated area.

To minimize exposure

to humidity.
[2]

Handling Precautions:

Avoid contact with skin and eyes.

Prevent dust formation during handling.

Use in a well-ventilated area or under a fume hood.

Wash hands thoroughly after handling.

Potential Degradation Pathways
While specific degradation pathways for L-alaninamide hydrochloride are not extensively

documented in publicly available literature, based on its chemical structure (an amide and a

primary amine), the following degradation pathways are plausible under stress conditions:

Hydrolysis: The amide bond is susceptible to hydrolysis under acidic or basic conditions,

which would yield L-alanine and ammonia.

Oxidation: The primary amine group could be susceptible to oxidation.
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Thermal Degradation: As indicated by its melting point with decomposition, elevated

temperatures can lead to the breakdown of the molecule.

A logical workflow for investigating these potential degradation pathways is presented below.

Degradation Pathway Investigation

L-Alaninamide Hydrochloride Forced Degradation Studies Stress Conditions
(Acid, Base, Oxidative, Thermal, Photolytic)

Analysis of Stressed Samples
(e.g., HPLC, LC-MS)

Identification of
Degradation Products

Elucidation of
Degradation Pathways

Click to download full resolution via product page

Caption: A logical workflow for the investigation of potential degradation pathways of L-

alaninamide hydrochloride.

Representative Experimental Protocols
Due to the lack of specific published stability studies for L-alaninamide hydrochloride, the

following protocols are provided as representative examples based on general guidelines for

forced degradation studies and the development of stability-indicating analytical methods.[6][7]

Forced Degradation Study Protocol
Objective: To generate potential degradation products of L-alaninamide hydrochloride under

various stress conditions to facilitate the development of a stability-indicating analytical method.

Methodology:

Preparation of Stock Solution: Prepare a stock solution of L-alaninamide hydrochloride in

water at a concentration of 1 mg/mL.

Stress Conditions:

Acid Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 N HCl. Heat at 60°C for 30

minutes. Cool and neutralize with 0.1 N NaOH.
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Base Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 N NaOH. Heat at 60°C for

30 minutes. Cool and neutralize with 0.1 N HCl.

Oxidative Degradation: To 1 mL of the stock solution, add 1 mL of 3% hydrogen peroxide.

Store at room temperature for 24 hours.

Thermal Degradation (Solid State): Place a known quantity of solid L-alaninamide

hydrochloride in an oven at a temperature below its melting point (e.g., 105°C) for 24

hours.

Thermal Degradation (Solution): Heat the stock solution at 60°C for 24 hours.

Photostability: Expose the solid drug and the stock solution to light providing an overall

illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy

of not less than 200 watt-hours/square meter. A control sample should be protected from

light.

Sample Analysis: Analyze the stressed samples using a suitable analytical technique, such

as HPLC, to observe the extent of degradation and the formation of degradation products.

The general workflow for conducting a forced degradation study is illustrated in the diagram

below.
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Forced Degradation Experimental Workflow

Start: L-Alaninamide HCl Sample

Prepare Stock Solution (1 mg/mL in Water)

Apply Stress Conditions

Acid Hydrolysis
(0.1N HCl, 60°C)

Base Hydrolysis
(0.1N NaOH, 60°C)

Oxidation
(3% H2O2, RT)

Thermal
(Solid & Solution)

Photolytic
(ICH Q1B)

Analyze Samples by HPLC

End: Report Degradation Profile

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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